Cas no 2385735-00-0 (N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide)

• Product Name: N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide
• CAS No: 2385735-00-0
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5184777
• PubChem ID: 146083099
• Update Time: 2025-10-31

N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(phenylmethyl)-N-[(tetrahydro-3-hydroxy-3-furanyl)methyl]-
• N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide

• Inchi： 1S/C14H18ClNO3/c15-8-13(17)16(9-12-4-2-1-3-5-12)10-14(18)6-7-19-11-14/h1-5,18H,6-11H2
• InChI Key： XFCMUNJXWQETBV-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CC1(O)CCOC1)(=O)CCl

Additional information on N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide

N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide (CAS No. 2385735-00-0): An Overview of a Promising Compound in Medicinal Chemistry

N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide (CAS No. 2385735-00-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its benzyl, chloro, and hydroxyoxolan moieties, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide is composed of a benzyl group attached to an acetamide moiety, which is further substituted with a 2-chloro and a 3-hydroxyoxolan group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, contributing to its potential as a therapeutic agent.

Recent studies have highlighted the significance of N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The benzyl and chloro substituents are believed to play a crucial role in modulating the inflammatory response, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide has also been investigated for its potential as an antiviral agent. Studies conducted by the National Institutes of Health (NIH) have demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral protein synthesis, thereby preventing the virus from replicating and spreading within host cells.

The hydroxyoxolan moiety in N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide has been shown to enhance the compound's solubility and bioavailability, which are critical factors for effective drug delivery. This structural feature not only improves the pharmacokinetic profile but also reduces the potential for adverse side effects, making it an attractive option for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigation.

The potential applications of N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide extend beyond its anti-inflammatory and antiviral properties. Researchers are exploring its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and modulate neuroinflammatory pathways makes it a promising candidate for these conditions.

In conclusion, N-benzyl-2-chloro-N-(3-hydroxyoxolan-3-yl)methylacetamide (CAS No. 2385735-00-0) represents a significant advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities position it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.